5-Bromo-2-naphthyl 4-methylbenzoate

• Molecular Formula: C18H13BrO2
• Molecular Weight: 341.2 g/mol
• IUPAC Name: (5-bromonaphthalen-2-yl) 4-methylbenzoate
• InChI: InChI=1S/C18H13BrO2/c1-12-5-7-13(8-6-12)18(20)21-15-9-10-16-14(11-15)3-2-4-17(16)19/h2-11H,1H3
• InChI Key: FSVUVQKFBHEJRE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=CC=C3)Br

Description

5-Bromo-2-naphthyl 4-methylbenzoate is a brominated aromatic ester featuring a naphthalene core substituted with a bromine atom at the 5-position and a 4-methylbenzoate ester group at the 2-position. This compound is synthesized through esterification reactions, often involving coupling of 5-bromo-2-naphthol with 4-methylbenzoyl chloride under catalytic conditions. Its molecular formula is C₁₈H₁₃BrO₂, with a molecular weight of 341.20 g/mol.

Key analytical techniques for characterization include high-performance liquid chromatography (HPLC) using cellulose tris-(4-methylbenzoate) columns for separation , and mass spectrometry (HRESIMS) for precise molecular weight determination . The bromine substituent enhances electrophilic reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and materials science.

Comparison with Similar Compounds

Functional Group Variations in Halogenated Aromatic Esters

The compound’s reactivity and applications differ significantly from analogs with varying substituents. Below is a comparative analysis:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Properties	References
5-Bromo-2-naphthyl 4-methylbenzoate	C₁₈H₁₃BrO₂	341.20	Bromo (naphthyl), 4-methylbenzoate	Pharmaceutical intermediates, HPLC analysis
Methyl 5-Amino-2-bromo-4-chlorobenzoate	C₉H₇BrClNO₂	294.52	Bromo, chloro, amino (benzoate)	Bioactive molecule synthesis, drug candidates
Methyl 4-((5-bromo-2-hydroxybenzyl)amino)benzoate	C₁₅H₁₄BrNO₃	336.18	Bromo, hydroxy, amino (benzoate)	High-purity research reagent, medicinal chemistry
N00-(5-Bromo-2-hydroxybenzylidene)-4-methylbenzohydrazide	C₁₅H₁₃BrN₂O₂	333.19	Bromo, hydroxy, hydrazide (benzylidene)	Crystallographic studies, hydrogen-bonded networks

Key Observations:

• Electron-Withdrawing Effects: The bromine in 5-Bromo-2-naphthyl 4-methylbenzoate increases electrophilicity compared to non-halogenated esters, facilitating nucleophilic aromatic substitution. In contrast, the amino group in Methyl 5-Amino-2-bromo-4-chlorobenzoate introduces electron-donating effects, altering reactivity toward electrophiles .
• Solubility: The naphthyl group in 5-Bromo-2-naphthyl 4-methylbenzoate reduces water solubility compared to smaller benzoate derivatives (e.g., Methyl 4-((5-bromo-2-hydroxybenzyl)amino)benzoate), which benefits from polar amino and hydroxy groups .
• Crystallinity : Hydrazide derivatives like N00-(5-Bromo-2-hydroxybenzylidene)-4-methylbenzohydrazide exhibit rigid, planar structures due to intramolecular hydrogen bonding, as confirmed by single-crystal X-ray studies (R factor = 0.060) .

Positional Isomerism and Reactivity

• Bromine Position : Bromine at the 5-position on naphthalene (vs. 6-position in analogs like 5-Bromo-6-azauracil ) influences steric hindrance and π-π stacking in supramolecular chemistry.
• Ester vs. Hydrazide Functional Groups : The 4-methylbenzoate ester in 5-Bromo-2-naphthyl 4-methylbenzoate is more hydrolytically stable than hydrazide derivatives, which are prone to hydrolysis under acidic conditions .